N-[2-Amino-2-(4-propan-2-ylphenyl)ethyl]-1-benzothiophene-4-carboxamide;hydrochloride

• IUPAC Name: N-[2-amino-2-(4-propan-2-ylphenyl)ethyl]-1-benzothiophene-4-carboxamide;hydrochloride
• InChI: InChI=1S/C20H22N2OS.ClH/c1-13(2)14-6-8-15(9-7-14)18(21)12-22-20(23)17-4-3-5-19-16(17)10-11-24-19;/h3-11,13,18H,12,21H2,1-2H3,(H,22,23);1H
• InChI Key: GXJRZXYGBINHMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(CNC(=O)C2=C3C=CSC3=CC=C2)N.Cl
• Molecular Formula: C20H23ClN2OS
• Molecular Weight: 374.9 g/mol
• CAS No.: 2418645-19-7

Description

N-[2-Amino-2-(4-propan-2-ylphenyl)ethyl]-1-benzothiophene-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C20H23ClN2OS and its molecular weight is 374.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis Techniques : Innovative synthesis methods for related compounds have been explored, such as the synthesis of ethyl 3-(2-(3,4-dimethoxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxamide and its derivatives, demonstrating the chemical reactivity and potential applications of similar structures in pharmaceutical and chemical research (Spoorthy et al., 2021).

• Crystal Structure Analysis : Studies like the X-ray structures and computational analysis of cathinones provide insight into the molecular configuration and electronic properties of related compounds. Such research aids in understanding the physical and chemical properties of new compounds (Nycz et al., 2011).

Biological and Pharmacological Research

• Antimicrobial Properties : Research on various thiophene derivatives, including similar compounds, has highlighted their potential as antimicrobial agents. This includes the synthesis and evaluation of new quinazolines and their antibacterial and antifungal activities (Desai et al., 2007).

• Anticancer Potential : Certain thiophene and benzothiophene derivatives have shown promise as anti-cancer agents. Research in this area contributes to the development of new therapeutics for various cancers (Mohareb et al., 2016).

Materials Science and Chemical Engineering

• Polymer Science : Compounds with primary amino groups have been used to create polymers with potential applications in drug delivery and materials science, as demonstrated in studies on poly(amido-amine)s (Malgesini et al., 2003).

• Chemical Reactivity and Transformations : Investigations into the reactivity of thiophene derivatives, such as the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, contribute to the broader understanding of chemical transformations and applications in synthetic chemistry (Aleksandrov et al., 2017).